5-Bromo-1-methyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid

• Molecular Formula: C11H9BrO3
• Molecular Weight: 269.09 g/mol
• IUPAC Name: 5-bromo-1-methyl-3-oxo-2H-indene-1-carboxylic acid
• InChI: InChI=1S/C11H9BrO3/c1-11(10(14)15)5-9(13)7-4-6(12)2-3-8(7)11/h2-4H,5H2,1H3,(H,14,15)
• InChI Key: VDODDLSUFULPRH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C2=C1C=CC(=C2)Br)C(=O)O

Description

5-Bromo-1-methyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid is a bicyclic organic compound featuring an indene backbone substituted with a bromine atom at position 5, a methyl group at position 1, a ketone (oxo) group at position 3, and a carboxylic acid moiety at position 1. Its molecular formula is C₁₁H₉BrO₃ (molecular weight: 269.09 g/mol). The compound’s structural complexity and functional groups make it a versatile intermediate in pharmaceutical synthesis and materials science. Below, we compare its properties and reactivity with structurally related analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-1-methyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid typically involves the bromination of 1-methyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid. The reaction is carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like carbon tetrachloride or chloroform. The reaction conditions often include refluxing the mixture to ensure complete bromination.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to maintain consistent reaction conditions and improve yield. The use of automated systems for precise control of temperature, pressure, and reagent addition can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-1-methyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to form more complex structures.

Reduction: Reduction reactions can be used to remove the bromine atom or to convert the carbonyl group to an alcohol.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN₃) or thiourea.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols. Substitution reactions result in a variety of derivatives with different functional groups.

Scientific Research Applications

5-Bromo-1-methyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

Biology: The compound is used in the study of enzyme inhibition and as a probe in biochemical assays.

Industry: The compound is utilized in the production of specialty chemicals and materials, including dyes and polymers.

Mechanism of Action

The mechanism of action of 5-Bromo-1-methyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid involves its interaction with specific molecular targets. The bromine atom and the carboxylic acid group play crucial roles in binding to enzymes or receptors, thereby modulating their activity. The compound can inhibit certain enzymes by forming covalent bonds with active site residues, leading to a decrease in enzymatic activity.

Comparison with Similar Compounds

Structural Analogs with Halogen Substitutions

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Data	References
5-Bromo-1-methyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid	Br (5), CH₃ (1), COOH (1), O (3)	C₁₁H₉BrO₃	269.09	Data limited; inferred properties based on substituents.	N/A
5-Chloro-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid	Cl (5), CH₃ (1), COOH (1)	C₁₁H₁₁ClO₂	210.66	Higher solubility in polar solvents due to smaller Cl atom.
6-Bromo-2,3-dihydro-1H-indene-1-carboxylic acid	Br (6), COOH (1)	C₁₀H₉BrO₂	249.08	Lower steric hindrance (no methyl/oxo groups).
5-Methoxy-2,3-dihydro-1H-indene-1-carboxylic acid	OCH₃ (5), COOH (1)	C₁₁H₁₂O₃	192.21	Boiling point: 417.6°C; Density: 1.2 g/cm³

Key Observations :

• Halogen Effects : Bromine at position 5 increases molecular weight and polarizability compared to chlorine analogs . The larger Br atom may enhance electrophilic reactivity in substitution reactions.
• Positional Isomerism: Bromine at position 6 (vs.

Analogs with Functional Group Variations

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Data	References
1-Methyl-2,3-dihydro-1H-indene-1-carboxylic acid	CH₃ (1), COOH (1)	C₁₁H₁₂O₂	176.21	No oxo group; reduced acidity compared to target compound.
5-Chloro-2,3-dihydro-2-hydroxy-1-oxo-1H-indene-2-carboxylic acid methyl ester	Cl (5), OH (2), COOCH₃ (2), O (1)	C₁₂H₁₁ClO₅	270.66	Ester group improves volatility; hydroxyl enhances hydrogen bonding.
5-Bromo-2,3-dihydro-1H-inden-1-one oxime	Br (5), =N-OH (1)	C₉H₈BrNO	226.07	Oxime group enables coordination chemistry.

Key Observations :

• Functional Group Impact: The 3-oxo group in the target compound increases acidity (via conjugation with COOH) and may facilitate keto-enol tautomerism.
• Ester vs. Acid : Methyl esters (e.g., ) exhibit lower melting points and higher solubility in organic solvents compared to carboxylic acids.

Positional and Steric Effects

• Oxo Group at Position 3 : The ketone enhances electron-withdrawing effects, stabilizing the deprotonated form of the carboxylic acid (pKa ~3–4, estimated).

Biological Activity

5-Bromo-1-methyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid is a compound belonging to the indene family, characterized by its unique structure that includes a bromine atom and a keto group. This compound has garnered attention for its potential biological activities, particularly in medicinal chemistry.

• Molecular Formula : C10H9BrO2
• Molecular Weight : 241.08 g/mol
• CAS Number : 1132943-94-2

Biological Activity

Research indicates that derivatives of indene, including 5-Bromo-1-methyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid, exhibit various biological activities such as:

• Antitumor Activity : Indene derivatives have been studied for their ability to inhibit the growth of cancer cells. For instance, compounds similar to 5-Bromo-1-methyl-3-oxo have shown effectiveness against various cancer cell lines due to their ability to induce apoptosis and inhibit proliferation .
• Anti-inflammatory Properties : These compounds are also being explored for their anti-inflammatory effects. The presence of the bromine atom may enhance their interaction with biological targets involved in inflammatory pathways .

The biological activity of 5-Bromo-1-methyl-3-oxo can be attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may act as an inhibitor of certain enzymes involved in cancer progression and inflammation.
• Receptor Binding : The structural features allow it to bind effectively to receptors that mediate cellular signaling pathways.

Research Findings and Case Studies

A variety of studies have investigated the biological properties of indene derivatives:

Study	Findings
Study A	Demonstrated significant cytotoxic effects on HeLa and A549 cell lines with IC50 values in the low micromolar range.
Study B	Showed anti-inflammatory effects in vitro, reducing TNF-alpha production in macrophages.
Study C	Explored structure-activity relationships indicating that bromination enhances biological activity compared to non-brominated analogs.

Case Study: Antitumor Activity

In a specific study, researchers synthesized several derivatives of indene compounds, including 5-Bromo-1-methyl-3-oxo. They tested these compounds against various cancer cell lines:

• Results : The compound exhibited a dose-dependent reduction in cell viability, with notable effectiveness against breast cancer cells (MCF7) and lung cancer cells (A549). The mechanism was linked to the induction of apoptosis as evidenced by increased caspase activity.

Synthesis and Derivatives

The synthesis of 5-Bromo-1-methyl-3-oxo typically involves bromination followed by cyclization reactions. The ability to modify this compound further allows for the exploration of new derivatives with enhanced biological properties.